Cas no 1337837-99-6 (3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-ol)

• Product Name: 3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-ol
• CAS No: 1337837-99-6
• MF: C₉H₉F₄NO
• MW: 223.167476415634
• CID: 5692497
• PubChem ID: 130059081
• Update Time: 2025-10-31

3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(3,5-DIFLUOROPHENYL)-2,2-DIFLUOROPROPAN-1-OL
• EN300-1644193
• 1337837-99-6
• Benzenepropanol, γ-amino-β,β,3,5-tetrafluoro-
• 3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-ol

• Inchi： 1S/C9H9F4NO/c10-6-1-5(2-7(11)3-6)8(14)9(12,13)4-15/h1-3,8,15H,4,14H2
• InChI Key： XDUPVTKWYPTDBS-UHFFFAOYSA-N
• SMILES： FC(CO)(C(C1C=C(C=C(C=1)F)F)N)F

Computed Properties

• Exact Mass: 223.06202656g/mol
• Monoisotopic Mass: 223.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• Boiling Point: 334.2±42.0 °C(Predicted)
• pka: 13.53±0.10(Predicted)

Additional information on 3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-ol

Professional Introduction to 3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-ol (CAS No. 1337837-99-6)

3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-ol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1337837-99-6, represents a fascinating example of how structural modifications can lead to novel chemical entities with potential therapeutic applications. The molecular structure of this compound features a chiral center, making it a subject of interest for stereochemical studies and the development of enantioselective synthetic methodologies.

The presence of both amino and fluoro substituents in the molecule imparts unique electronic and steric properties that can influence its reactivity and interaction with biological targets. Specifically, the 3,5-difluorophenyl moiety introduces fluorine atoms at the ortho positions, which are known to enhance metabolic stability and binding affinity in drug molecules. This feature has been widely exploited in medicinal chemistry to improve the pharmacokinetic profiles of various small-molecule drugs.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their ability to modulate enzyme activity and receptor binding. The compound 3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-ol is no exception and has been explored in several preclinical studies as a potential scaffold for drug discovery. Its unique structural features make it an attractive candidate for further investigation into its pharmacological properties.

One of the most compelling aspects of this compound is its potential application in the synthesis of novel bioactive molecules. The combination of an amino group and fluoro-substituted aromatic ring provides a versatile platform for further functionalization. This has led to several innovative synthetic strategies being developed to explore its derivatives. For instance, researchers have utilized palladium-catalyzed cross-coupling reactions to introduce additional functional groups at various positions on the molecule, thereby generating a library of compounds with diverse biological activities.

The field of medicinal chemistry has seen significant advancements in the use of computational methods to predict and optimize the properties of drug-like molecules. The compound 3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-ol has been subjected to molecular docking studies to evaluate its binding affinity to various protein targets. These studies have revealed promising interactions with enzymes involved in metabolic pathways relevant to inflammation and cancer. Such findings have opened up new avenues for therapeutic intervention and highlight the compound's potential as a lead molecule in drug development.

In addition to its pharmaceutical applications, this compound has also attracted interest in materials science due to its unique electronic properties. The presence of fluorine atoms can influence the electronic distribution within the molecule, making it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for conductive polymers and organic semiconductors, where its fluoro-substituted aromatic ring can enhance charge transport properties.

The synthesis of 3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-ol presents several challenges due to its complex structural features. However, advances in synthetic methodology have made it more accessible than previously thought. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled efficient production scales that are crucial for both academic research and industrial applications. These innovations have not only streamlined the synthesis process but also allowed for greater scalability and reproducibility.

The future prospects for this compound are promising, with ongoing research focusing on expanding its chemical space through derivatization and exploring new synthetic routes. Collaborative efforts between academia and industry are expected to drive further development, leading to novel applications in medicine and materials science. As our understanding of molecular interactions continues to grow, compounds like 3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-ol will undoubtedly play a pivotal role in shaping the next generation of therapeutics and advanced materials.